Cas no 301193-78-2 (2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid)

• Product Name: 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid
• CAS No: 301193-78-2
• CID: 4644318
• Update Time: 2025-06-14

2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROBENZYL)SULFANYL]-4-(4-CHLOROPHENYL)-4-OXOBUTANOIC ACID
• Benzenebutanoic acid, 4-chloro-α-[[(4-chlorophenyl)methyl]thio]-γ-oxo-
• 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid

Additional information on 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid

Comprehensive Overview of 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid (CAS No. 301193-78-2)

2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid (CAS No. 301193-78-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique sulfanyl and oxobutanoic acid functional groups, has garnered attention for its potential in drug development and biochemical studies. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways.

The compound's 4-chlorobenzyl and 4-chlorophenyl moieties contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the design of novel therapeutic agents, especially in targeting metabolic disorders and inflammatory conditions. The presence of chlorine atoms enhances its lipophilicity, which is crucial for membrane permeability in drug delivery systems.

In the context of current trends, 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid aligns with the growing demand for small-molecule inhibitors and enzyme modulators. Searches for "sulfanyl compounds in drug discovery" and "chlorophenyl derivatives applications" have surged, reflecting its relevance in modern research. Its potential as a bioactive scaffold is also being explored in computational chemistry and AI-driven drug design platforms.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including thioetherification and oxidation processes. Optimizing these methods is a key focus for industrial and academic labs, as evidenced by queries like "efficient synthesis of oxobutanoic acid derivatives." Its purity and yield are critical for reproducibility in pharmacological assays.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for chlorinated compounds are emphasized in labs. The compound's biodegradability and ecotoxicology profile are under investigation, addressing concerns raised by searches such as "green chemistry for chlorophenyl synthesis."

In summary, 2-(4-Chlorobenzyl)sulfanyl-4-(4-chlorophenyl)-4-oxobutanoic acid (CAS No. 301193-78-2) represents a versatile tool in medicinal chemistry. Its dual functionality and adaptability to structure-activity relationship (SAR) studies make it a subject of ongoing innovation. As research progresses, its applications in precision medicine and targeted therapy are expected to expand, solidifying its place in the scientific community.